Cas no 1219980-66-1 (3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride)

3-2-(3-Chlorophenoxy)ethylpiperidine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a 3-chlorophenoxyethyl group, further stabilized as a hydrochloride salt. This structure imparts notable physicochemical properties, including enhanced solubility and stability, making it suitable for pharmaceutical and agrochemical applications. The chlorophenoxy moiety may contribute to biological activity, potentially serving as an intermediate in the synthesis of bioactive molecules. Its well-defined molecular architecture allows for precise modifications, facilitating research in drug discovery and development. The hydrochloride form ensures improved handling and storage characteristics, while the compound's purity and consistency support reproducible results in experimental settings.
3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride structure
1219980-66-1 structure
Product Name:3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride
CAS No:1219980-66-1
MF:C13H19Cl2NO
MW:276.202061891556
CID:4687534
Update Time:2025-05-21

3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[2-(3-Chlorophenoxy)ethyl]piperidine hydrochloride
    • 3-[2-(3-Chlorophenoxy)ethyl]piperidinehydrochloride
    • 3-(2-(3-Chlorophenoxy)ethyl)piperidine hydrochloride
    • 3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride
    • Inchi: 1S/C13H18ClNO.ClH/c14-12-4-1-5-13(9-12)16-8-6-11-3-2-7-15-10-11;/h1,4-5,9,11,15H,2-3,6-8,10H2;1H
    • InChI Key: GPONDVWPSKBQIP-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)OCCC1CNCCC1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 200
  • Topological Polar Surface Area: 21.3

3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride Pricemore >>

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3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride Related Literature

Additional information on 3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride

Comprehensive Overview of 3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride (CAS No. 1219980-66-1)

3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride (CAS No. 1219980-66-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and chlorophenoxy moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to binding affinity and selectivity in biological systems.

The molecular structure of 3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride includes a piperidine ring, a common feature in many bioactive molecules, and a 3-chlorophenoxy group, which can influence its pharmacokinetic and pharmacodynamic profiles. These features make it a valuable candidate for studies targeting central nervous system (CNS) disorders, neurotransmitter modulation, and receptor interactions. Given the growing interest in precision medicine and targeted therapies, this compound aligns well with current trends in drug design and molecular optimization.

In recent years, the demand for high-purity research chemicals like 3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride has surged, driven by advancements in high-throughput screening and computational chemistry. Scientists frequently search for CAS No. 1219980-66-1 to investigate its potential as a lead compound or intermediate in synthetic pathways. Its relevance is further highlighted by its inclusion in databases such as PubChem and ChemSpider, where users often query its molecular weight, solubility, and safety data.

Another area of interest is the compound's potential role in neuropharmacology. With the rise of neurodegenerative diseases and mental health disorders, researchers are keen to explore how 3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride interacts with dopamine, serotonin, or GABA receptors. These inquiries align with popular search terms like "piperidine derivatives in CNS research" or "chlorophenoxy compounds for neurological applications," reflecting the compound's niche yet impactful role in modern science.

From a synthetic chemistry perspective, the compound's hydrochloride salt form enhances its stability and solubility, making it suitable for in vitro and in vivo studies. Laboratories often prioritize CAS No. 1219980-66-1 for its reproducibility and compatibility with standard chromatographic techniques, such as HPLC and LC-MS. These attributes are critical for researchers focusing on metabolite identification or drug metabolism studies.

In conclusion, 3-2-(3-Chlorophenoxy)ethylpiperidinehydrochloride (CAS No. 1219980-66-1) represents a compelling subject for interdisciplinary research. Its structural complexity and potential therapeutic applications make it a standout candidate in the evolving landscape of medicinal chemistry and biomolecular science. As the scientific community continues to prioritize innovative drug development, this compound is poised to remain a topic of keen interest and exploration.

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